Cas no 824432-02-2 (2-Butenoic acid, 2-(acetylamino)-3-(dimethylamino)-, ethyl ester, (2Z)-)

• Product Name: 2-Butenoic acid, 2-(acetylamino)-3-(dimethylamino)-, ethyl ester, (2Z)-
• CAS No: 824432-02-2
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 690731
• PubChem ID: 71418492
• Update Time: 2025-04-19

2-Butenoic acid, 2-(acetylamino)-3-(dimethylamino)-, ethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-(acetylamino)-3-(dimethylamino)-, ethyl ester, (2Z)-
• ethyl 2-acetamido-3-(dimethylamino)but-2-enoate
• 824432-02-2
• DTXSID00837792

• Inchi： 1S/C10H18N2O3/c1-6-15-10(14)9(11-8(3)13)7(2)12(4)5/h6H2,1-5H3,(H,11,13)
• InChI Key： SNYMWQPXJDJFQL-UHFFFAOYSA-N
• SMILES： O(CC)C(C(=C(C)N(C)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 58.6Ų